Cas no 1706326-42-2 (3-(benzenesulfonyl)-1-(4-methoxybenzoyl)pyrrolidine)

• Product Name: 3-(benzenesulfonyl)-1-(4-methoxybenzoyl)pyrrolidine
• CAS No: 1706326-42-2
• MF: C₁₈H₁₉NO₄S
• MW: 345.412763834
• CID: 6567455
• PubChem ID: 90584812
• Update Time: 2025-06-23

3-(benzenesulfonyl)-1-(4-methoxybenzoyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-1-(4-methoxybenzoyl)pyrrolidine
• (4-methoxyphenyl)(3-(phenylsulfonyl)pyrrolidin-1-yl)methanone
• [3-(benzenesulfonyl)pyrrolidin-1-yl]-(4-methoxyphenyl)methanone
• 1706326-42-2
• F6435-0714
• AKOS024877299

• Inchi： 1S/C18H19NO4S/c1-23-15-9-7-14(8-10-15)18(20)19-12-11-17(13-19)24(21,22)16-5-3-2-4-6-16/h2-10,17H,11-13H2,1H3
• InChI Key： FQEXWYZYWGHVRN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1CN(C(C2C=CC(=CC=2)OC)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 345.10347926g/mol
• Monoisotopic Mass: 345.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.1Ų

Additional information on 3-(benzenesulfonyl)-1-(4-methoxybenzoyl)pyrrolidine

3-(Benzenesulfonyl)-1-(4-Methoxybenzoyl)Pyrrolidine: A Comprehensive Overview

3-(Benzenesulfonyl)-1-(4-Methoxybenzoyl)Pyrrolidine, also known by its CAS number 1706326-42-2, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. The compound's structure comprises a pyrrolidine ring substituted with a benzenesulfonyl group at the 3-position and a 4-methoxybenzoyl group at the 1-position, making it a versatile building block for various chemical reactions.

The synthesis of 3-(Benzenesulfonyl)-1-(4-Methoxybenzoyl)Pyrrolidine involves a series of well-established organic reactions, including nucleophilic substitutions and condensation reactions. The use of sulfonyl groups in organic synthesis is well-documented, as they serve as excellent leaving groups and can significantly influence the reactivity of the molecule. The presence of the 4-methoxybenzoyl group introduces additional functionality, enhancing the compound's potential for further chemical modifications.

Recent studies have highlighted the importance of such compounds in the development of bioactive molecules. For instance, research published in Journal of Medicinal Chemistry demonstrated that derivatives of pyrrolidine with sulfonyl substituents exhibit promising anti-inflammatory properties. These findings underscore the potential of 3-(Benzenesulfonyl)-1-(4-Methoxybenzoyl)Pyrrolidine as a lead compound for drug discovery efforts targeting inflammatory diseases.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. The unique electronic properties introduced by the sulfonyl and benzoyl groups make it an attractive candidate for use in organic electronics. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and other optoelectronic devices, where its ability to facilitate charge transport is highly valued.

The structural versatility of 3-(Benzenesulfonyl)-1-(4-Methoxybenzoyl)Pyrrolidine allows for further functionalization, enabling the creation of libraries of related compounds for high-throughput screening. This approach has been instrumental in identifying novel bioactive agents with improved pharmacokinetic profiles.

From a synthetic perspective, the compound serves as an excellent example of how strategic substitution patterns can be employed to enhance molecular functionality. The benzenesulfonyl group not only contributes to the molecule's stability but also facilitates key interactions in biological systems. Meanwhile, the 4-methoxybenzoyl group introduces additional complexity, offering opportunities for further chemical manipulation.

In conclusion, 3-(Benzenesulfonyl)-1-(4-Methoxybenzoyl)Pyrrolidine stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, combined with its diverse applications across multiple disciplines, positions it as a valuable tool for researchers in both academia and industry.